Cas no 1798688-36-4 (6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid)

• Product Name: 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid
• CAS No: 1798688-36-4
• CID: 4614920
• PubChem ID: 86775293
• Update Time: 2025-05-20

6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid

Introduction to 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid (CAS No. 1798688-36-4)

6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1798688-36-4, is a fluorinated benzotriazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 6-position of the benzotriazole ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structure of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid consists of a benzotriazole core substituted with a carboxylic acid group at the 4-position and a fluorine atom at the 6-position. This arrangement confers specific reactivity and binding characteristics that have been exploited in various chemical modifications and biological assays. The compound’s fluorine moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, there has been growing interest in benzotriazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, anticancer, and anti-viral applications. The introduction of fluorine into the benzotriazole framework has further expanded their utility by enhancing their interactions with biological targets. For instance, studies have demonstrated that fluorinated benzotriazoles can exhibit improved efficacy in inhibiting certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid is its versatility as a building block in medicinal chemistry. The carboxylic acid group at the 4-position allows for further functionalization through esterification, amidation, or coupling with other pharmacophores. This flexibility has enabled researchers to generate novel analogs with tailored properties for specific therapeutic needs. Additionally, the fluorine atom can serve as a handle for metabolic labeling or as an anchor point for covalent interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid derivatives. These tools have been used to predict binding affinities and optimize molecular structures for improved bioavailability and target specificity. Such computational approaches have accelerated the discovery process and have led to the identification of promising candidates for further preclinical evaluation.

The synthesis of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic substitution reactions at the fluorine-bearing position and carboxylation techniques to introduce the carboxylic acid functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In vitro studies have revealed that 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid exhibits notable interactions with various biological targets. For example, it has been shown to inhibit certain kinases involved in cancer signaling pathways by competing with ATP binding sites or by modulating enzyme conformation. Furthermore, its ability to cross cell membranes has been explored in drug delivery systems where it serves as a precursor for prodrugs or nanoparticles.

The pharmacokinetic properties of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid are also of considerable interest. Preliminary data suggest that fluorination enhances its bioavailability by reducing metabolic degradation. Additionally, its stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable medications. These attributes are critical for ensuring therapeutic efficacy and patient compliance.

Future research directions may focus on exploring the mechanism of action of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid derivatives in greater detail. Understanding how these compounds interact with biological targets at the molecular level will provide insights into their therapeutic potential and may guide the development of next-generation drugs. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics and high-throughput screening could uncover new applications for this versatile scaffold.

The growing body of evidence supporting the utility of 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid underscores its importance as a pharmacological tool. As research continues to uncover new biological functions and synthetic possibilities, this compound is likely to remain at the forefront of medicinal chemistry innovation. Its unique structural features offer a rich foundation for designing molecules that address unmet medical needs across multiple therapeutic areas.